Cas no 946362-11-4 (N-(3,5-dimethylphenyl)-1-(3-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide)
N-(3,5-dimethylphenyl)-1-(3-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
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- N-(3,5-dimethylphenyl)-1-[(3-methylphenyl)methyl]-6-oxopyridine-3-carboxamide
- N-(3,5-dimethylphenyl)-1-(3-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide
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- Inchi: 1S/C22H22N2O2/c1-15-5-4-6-18(10-15)13-24-14-19(7-8-21(24)25)22(26)23-20-11-16(2)9-17(3)12-20/h4-12,14H,13H2,1-3H3,(H,23,26)
- InChI Key: KRJFGPNYLYUMAE-UHFFFAOYSA-N
- SMILES: C1N(CC2=CC=CC(C)=C2)C(=O)C=CC=1C(NC1=CC(C)=CC(C)=C1)=O
N-(3,5-dimethylphenyl)-1-(3-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2744-0763-1mg |
N-(3,5-dimethylphenyl)-1-[(3-methylphenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide |
946362-11-4 | 90%+ | 1mg |
$54.0 | 2023-05-16 |
N-(3,5-dimethylphenyl)-1-(3-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on N-(3,5-dimethylphenyl)-1-(3-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide
N-(3,5-dimethylphenyl)-1-(3-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 946362-11-4): An Overview
N-(3,5-dimethylphenyl)-1-(3-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 946362-11-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, which include a substituted pyridine ring and multiple aromatic substituents. The compound's molecular formula is C20H22N2O2, and it has a molecular weight of approximately 326.40 g/mol.
The pyridine ring in N-(3,5-dimethylphenyl)-1-(3-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide is a key structural element that contributes to its biological activity. Pyridine derivatives are known for their diverse pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects. The presence of the dimethylphenyl and methylphenyl substituents further enhances the compound's potential therapeutic applications by modulating its binding affinity to specific receptors and enzymes.
Recent studies have focused on the potential of N-(3,5-dimethylphenyl)-1-(3-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide as a lead compound for the development of novel therapeutic agents. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory effects, N-(3,5-dimethylphenyl)-1-(3-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide has also been investigated for its potential as an anti-cancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK/ERK, which are known to play crucial roles in cancer cell survival and proliferation.
The neuroprotective properties of N-(3,5-dimethylphenyl)-1-(3-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide have also been explored in recent research. Studies have shown that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that N-(3,5-dimethylphenyl)-1-(3-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic properties of N-(3,5-dimethylphenyl)-1-(3-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide have been studied to evaluate its suitability for clinical use. In vivo studies in animal models have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, with a half-life that allows for once-daily dosing regimens.
Toxicity studies have also been conducted to assess the safety profile of N-(3,5-dimethylphenyl)-1-(3-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in preclinical models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.
In conclusion, N-(3,5-dimethylphenyl)-1-(3-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 946362-11-4) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and diverse biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.
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